Cas no 89764-45-4 (1,3-Benzodioxole, 5-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]-)

• Product name: 1,3-Benzodioxole, 5-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]-
• CAS No: 89764-45-4
• MF: C₂₅H₂₆O₃
• MW: 374.47214
• CID: 589814
• PubChem ID: 13532294

1,3-Benzodioxole, 5-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]-
• 5-[2-methyl-5-(3-phenoxyphenyl)pentan-2-yl]-1,3-benzodioxole
• 89764-45-4
• DTXSID60543140
• SCHEMBL9558206
• 5-[2-Methyl-5-(3-phenoxyphenyl)pentan-2-yl]-2H-1,3-benzodioxole

• Inchi： InChI=1S/C25H26O3/c1-25(2,20-13-14-23-24(17-20)27-18-26-23)15-7-9-19-8-6-12-22(16-19)28-21-10-4-3-5-11-21/h3-6,8,10-14,16-17H,7,9,15,18H2,1-2H3
• InChI Key： HZHONNGEEREBEP-UHFFFAOYSA-N
• SMILES： CC(C)(CCCC1=CC(=CC=C1)OC2=CC=CC=C2)C3=CC4=C(C=C3)OCO4

Computed Properties

• Exact Mass: 374.18819469g/mol
• Monoisotopic Mass: 374.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 27.7Ų